Cas no 72912-50-6 (1,4-Benzodioxin,5,8-difluoro-2,3-dihydro-)

• Product Name: 1,4-Benzodioxin,5,8-difluoro-2,3-dihydro-
• CAS No: 72912-50-6
• MF: C₈H₆F₂O₂
• MW: 172.128849506378
• CID: 551129
• PubChem ID: 4464242
• Update Time: 2025-04-19

1,4-Benzodioxin,5,8-difluoro-2,3-dihydro- Chemical and Physical Properties

Names and Identifiers

• 1,4-Benzodioxin,5,8-difluoro-2,3-dihydro-
• 5,8-Difluoro-2,3-dihydro-1,4-benzodioxine
• SCHEMBL197752
• InChI=1/C8H6F2O2/c9-5-1-2-6(10)8-7(5)11-3-4-12-8/h1-2H,3-4H
• 72912-50-6
• 5,8-DIFLUORO-1,4-BENZODIOXAN
• VNPXSBILOLAXAT-UHFFFAOYSA-N
• 5,8-Difluoro-1,4-benzodioxan, 99%
• DTXSID90403566
• AKOS024055768
• 5,8-difluoro-1,4-benzodioxane
• 5,8-DIFLUORO-1,4-BENZODIXAN)

• Inchi： 1S/C8H6F2O2/c9-5-1-2-6(10)8-7(5)11-3-4-12-8/h1-2H,3-4H2
• InChI Key： VNPXSBILOLAXAT-UHFFFAOYSA-N
• SMILES： FC1=CC=C(C2=C1OCCO2)F

Computed Properties

• Exact Mass: 172.03358
• Monoisotopic Mass: 172.03358575g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 147
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 18.5Ų

Experimental Properties

• Density: 1.357
• Boiling Point: 195.5°C at 760 mmHg
• Flash Point: 78.5°C
• Refractive Index: 1.495
• PSA: 18.46

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodioxanes Benzo-1,4-dioxanes